N,N-dibutylbutan-1-amine;2-(phosphonomethylamino)acetic acid

• CAS No.: 405296-26-6
• Molecular Formula: C15H35N2O5P
• Molecular Weight: 354.42 g/mol
• IUPAC Name: N,N-dibutylbutan-1-amine;2-(phosphonomethylamino)acetic acid
• InChI: InChI=1S/C12H27N.C3H8NO5P/c1-4-7-10-13(11-8-5-2)12-9-6-3;5-3(6)1-4-2-10(7,8)9/h4-12H2,1-3H3;4H,1-2H2,(H,5,6)(H2,7,8,9)
• InChI Key: HLLGIMFGDWRDSW-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)CCCC.C(C(=O)O)NCP(=O)(O)O

Description

N,N-dibutylbutan-1-amine;2-(phosphonomethylamino)acetic acid is a compound with a complex structure that combines an amine and a phosphonomethylaminoacetic acid moiety. This compound is known for its diverse applications in various fields, including chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-dibutylbutan-1-amine;2-(phosphonomethylamino)acetic acid typically involves the reaction of N,N-dibutylbutan-1-amine with 2-(phosphonomethylamino)acetic acid under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in a usable form.

Chemical Reactions Analysis

Types of Reactions

N,N-dibutylbutan-1-amine;2-(phosphonomethylamino)acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve controlled temperatures and pressures to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce reduced amine derivatives.

Scientific Research Applications

N,N-dibutylbutan-1-amine;2-(phosphonomethylamino)acetic acid has several scientific research applications:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and applications in drug development.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of N,N-dibutylbutan-1-amine;2-(phosphonomethylamino)acetic acid involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to N,N-dibutylbutan-1-amine;2-(phosphonomethylamino)acetic acid include:

• N,N-dibutylbutan-1-amine
• 2-(phosphonomethylamino)acetic acid
• Other amine-phosphonate derivatives

Uniqueness

This compound is unique due to its specific combination of functional groups, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for various specialized applications in research and industry.